1-(3,4-Dimethoxybenzyl)-3-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)urea

• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]-3-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]urea
• InChI: InChI=1S/C25H33N3O5/c1-16(2)14-28-19-9-8-18(12-21(19)33-15-25(3,4)23(28)29)27-24(30)26-13-17-7-10-20(31-5)22(11-17)32-6/h7-12,16H,13-15H2,1-6H3,(H2,26,27,30)
• InChI Key: TZQHGBQZAIVIIH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=C(C=C2)NC(=O)NCC3=CC(=C(C=C3)OC)OC)OCC(C1=O)(C)C
• Molecular Formula: C25H33N3O5
• Molecular Weight: 455.5 g/mol

Description

1-(3,4-Dimethoxybenzyl)-3-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)urea is a useful research compound. Its molecular formula is C25H33N3O5 and its molecular weight is 455.555. The purity is usually 95%.
BenchChem offers high-quality 1-(3,4-Dimethoxybenzyl)-3-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3,4-Dimethoxybenzyl)-3-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polycyclic Systems Synthesis

The synthesis and structural characterization of novel fused pentacyclic systems incorporating 1,4-benzodiazepine and isoindolinone fragments highlight advancements in the creation of complex heterocyclic compounds. These efforts provide valuable insights into the structural properties and potential applications of new chemical entities, such as in materials science and as pharmacophores in medicinal chemistry (Ukhin et al., 2011).

Heterocyclic Hybrids Synthesis

Research into benzimidazole-tethered oxazepine heterocyclic hybrids reveals the potential for these compounds in nonlinear optical (NLO) applications. This work emphasizes the importance of structural and electronic properties in designing molecules with specific functionalities, paving the way for developments in materials science and optoelectronics (Almansour et al., 2016).

Photophysical Properties

The study of dimethyl 7-oxa-2a1-azabenzo[b]-cyclopenta[pq]pleiadene-1,2-dicarboxylate, a novel oxazapolycyclic skeleton, demonstrates the compound's strong blue emission in dichloromethane. This finding could be relevant for the development of new organic light-emitting diode (OLED) materials or as fluorescent markers in biological imaging (Petrovskii et al., 2017).

Anticancer Activity

The synthesis and evaluation of pyrazolo[3,4-d]pyrimidin-4-one derivatives for anticancer activity offer insights into the design of novel therapeutics. Specific compounds demonstrated potent inhibitory activity against the MCF-7 human breast adenocarcinoma cell line, underscoring the therapeutic potential of structurally novel heterocycles in cancer treatment (Abdellatif et al., 2014).